Cas no 1251684-78-2 (N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• CAS No: 1251684-78-2
• MF: C₁₇H₁₈N₄O₄S₂
• MW: 406.479220867157
• CID: 5933417
• PubChem ID: 49677891
• Update Time: 2025-07-10

N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-(isopropylsulfonyl)benzamide
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-3-(propane-2-sulfonyl)benzamide
• F5948-0299
• AKOS024528113
• 1251684-78-2
• VU0528706-1

• Inchi： 1S/C17H18N4O4S2/c1-9(2)27(23,24)13-7-5-6-12(8-13)15(22)19-17-21-20-16(25-17)14-10(3)18-11(4)26-14/h5-9H,1-4H3,(H,19,21,22)
• InChI Key： KDKIMWAWZPSLDX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC(C)=NC=2C)O1)(=O)C1=CC=CC(S(C(C)C)(=O)=O)=C1

Computed Properties

• Exact Mass: 406.07694742g/mol
• Monoisotopic Mass: 406.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 152Ų

Additional information on N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide

N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 1251684-78-2): An Overview of Its Structure, Properties, and Applications

N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 1251684-78-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide is composed of a benzamide core substituted with a 1,3,4-oxadiazole ring and a 2-sulfonylpropane group. The 1,3-thiazole ring further enhances the complexity and functionality of the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the benzamide core, the introduction of the 1,3,4-oxadiazole ring, and the attachment of the 2-sulfonylpropane group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

Physical Properties

The physical properties of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide are crucial for understanding its behavior in various environments. This compound is a white crystalline solid with a melting point ranging from 180 to 185°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol but has limited solubility in water. These properties make it suitable for use in both in vitro and in vivo studies.

Biological Activity and Mechanism of Action

Recent studies have highlighted the potential biological activity of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide. This compound has been shown to exhibit potent anti-inflammatory and anti-cancer properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has been found to induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogenactivated protein kinase (MAPK) pathway.

Pharmacological Studies

In pharmacological studies, N-5-(2,4-dimethyl-1,3-thiazol-5-y l)-1 , 3 , 4 - o x a d i a z o l - 2 - y l - 3 - ( p r o p a n e - 2 - s u l f o n y l ) b e n z a m i d e has demonstrated promising results in preclinical models of various diseases. For instance, it has shown efficacy in reducing inflammation in animal models of arthritis and colitis. Furthermore, its anti-cancer properties have been evaluated in several cancer cell lines and xenograft models. These studies have provided valuable insights into its potential therapeutic applications.

Clinical Trials and Future Prospects

The promising preclinical data on N - 5 - ( 2 , 4 - d i m e t h y l - 1 , 3 - t h i a z o l - 5 - y l ) - 1 , 3 , 4 - o x a d i a z o l - 2 - y l - 3 - ( p r o p a n e - 2 - s u l f o n y l ) b e n z a m i d e have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focused on assessing its pharmacokinetic profile, dose-ranging effects, and potential side effects. If these trials yield positive results, it could lead to further development and eventual approval for clinical use.

Conclusion

In conclusion,N - 5 -(2 ,4-d ime thyl -1 ,3-t hiazo l -5-y l)-1 ,3 ,4-o xadiazo l -2-y l -3 -(pr opa ne -2-s ulfo ny lb enza mid e (CAS No. 1251684–78–2) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will provide more insights into its safety and efficacy, potentially leading to new treatment options for various diseases.